Cas no 1805739-40-5 (Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate)

• Product Name: Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate
• CAS No: 1805739-40-5
• MF: C₁₄H₁₅ClO₆
• MW: 314.718303918839
• CID: 4958210
• Update Time: 2025-05-21

Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate

• Inchi： 1S/C14H15ClO6/c1-2-21-14(20)9-4-3-8(12(17)13(18)19)7-10(9)11(16)5-6-15/h3-4,7,12,17H,2,5-6H2,1H3,(H,18,19)
• InChI Key： GTQUTOUSAPOQLR-UHFFFAOYSA-N
• SMILES： ClCCC(C1C=C(C=CC=1C(=O)OCC)C(C(=O)O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 397
• XLogP3: 1.3
• Topological Polar Surface Area: 101

Additional information on Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate

Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate (CAS No. 1805739-40-5): A Comprehensive Overview

Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate, identified by its CAS number 1805739-40-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and synthetic intermediates. The detailed exploration of its chemical properties, biological activities, and synthetic methodologies provides a comprehensive understanding of its relevance in modern medicinal chemistry.

The molecular structure of Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate consists of a benzoate core substituted with a carboxy(hydroxy)methyl group at the 4-position and a 3-chloropropanoyl moiety at the 2-position. This unique arrangement of functional groups makes it a versatile building block for the synthesis of more complex molecules. The presence of both hydrophilic and lipophilic regions in its structure enhances its solubility profile, making it suitable for various biological systems.

In recent years, there has been a growing interest in the development of biologically active compounds derived from benzoic acid derivatives. Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for the treatment of inflammatory diseases and metabolic disorders. The carboxy(hydroxy)methyl group, in particular, has been shown to contribute to the compound's ability to interact with biological targets, enhancing its pharmacological activity.

The synthesis of Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the functionalization of benzoic acid derivatives, followed by the introduction of the carboxy(hydroxy)methyl and 3-chloropropanoyl groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to achieve high yields and purity. These synthetic strategies not only demonstrate the compound's versatility but also contribute to the broader field of organic chemistry.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate's properties. Molecular modeling studies have provided insights into its binding interactions with biological targets, helping to predict its pharmacological effects. These computational approaches are complemented by experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, which have been instrumental in elucidating the compound's structure and dynamics.

The potential applications of Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate extend beyond pharmaceuticals. Its unique structural features make it an attractive candidate for materials science applications, particularly in the development of advanced polymers and coatings. The compound's ability to form stable complexes with other molecules also opens up possibilities for use in catalysis and chemical sensing.

As research continues to uncover new aspects of Ethyl 4-(carboxy(hydroxy)methyl)-2-(3-chloropropanoyl)benzoate, its significance in both academic and industrial settings is likely to grow. Collaborative efforts between chemists, biologists, and engineers will be essential in harnessing its full potential. The ongoing exploration of this compound underscores the dynamic nature of chemical research and its impact on various sectors.